Ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H22N4O6S2/c1-4-32-20(29)13-5-7-14(8-6-13)23-18(27)12-33-22-26-25-21(34-22)24-19(28)16-10-9-15(30-2)11-17(16)31-3/h5-11H,4,12H2,1-3H3,(H,23,27)(H,24,25,28)
• InChI Key: NMNHMGHTFQVVRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H22N4O6S2
• Molecular Weight: 502.6 g/mol

Description

Ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C22H22N4O6S2 and its molecular weight is 502.56. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate and similar compounds are often synthesized and characterized for their structural and chemical properties. For example, studies have focused on synthesizing novel compounds with potential antifungal and antimicrobial activities. These compounds are characterized using various analytical techniques, such as NMR, IR, mass spectrometry, and elemental analysis, to confirm their structures and understand their chemical behaviors (Ergenç et al., 1990; Desai et al., 2007).

Pharmacological Properties

These compounds have been explored for their pharmacological properties, including antimicrobial, antifungal, and antithrombotic activities. The research aims to identify new therapeutic agents that can address various medical challenges. For instance, compounds derived from Ethyl 4-[[2-[[5-[(2,4-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate have been evaluated for their potential as antimicrobial agents, showing moderate activity against pathogenic bacteria and fungi (Sah et al., 2014; Irshad et al., 2016).

Molecular Docking Studies

Molecular docking studies are conducted to predict how these synthesized compounds interact with biological targets, which helps in understanding their mechanism of action at the molecular level. These studies can provide insights into the potential effectiveness of the compounds as drugs by analyzing their binding affinities to specific enzymes or receptors (Spoorthy et al., 2021).